N-({1-[(2-methyl-1H-imidazol-1-yl)methyl]cyclopropyl}methyl)pyrimidin-4-amine

• IUPAC Name: N-[[1-[(2-methylimidazol-1-yl)methyl]cyclopropyl]methyl]pyrimidin-4-amine
• InChI: InChI=1S/C13H17N5/c1-11-15-6-7-18(11)9-13(3-4-13)8-16-12-2-5-14-10-17-12/h2,5-7,10H,3-4,8-9H2,1H3,(H,14,16,17)
• InChI Key: JXVJVBBBLXVHBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2(CC2)CNC3=NC=NC=C3
• Molecular Formula: C13H17N5
• Molecular Weight: 243.31 g/mol

Description

N-({1-[(2-methyl-1H-imidazol-1-yl)methyl]cyclopropyl}methyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H17N5 and its molecular weight is 243.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 243.14839556 g/mol and the complexity rating of the compound is 279. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds structurally related to N-({1-[(2-methyl-1H-imidazol-1-yl)methyl]cyclopropyl}methyl)pyrimidin-4-amine, exploring their potential applications in medicinal chemistry and material science. These studies include the development of new synthetic routes, crystallographic analysis, and theoretical property calculations to understand the biological activity origins against cancer and microbes (Titi et al., 2020).

Biological Activities

The exploration of biological activities of compounds similar to this compound has yielded insights into their potential as antitumor, antibacterial, and antiulcer agents. This includes the identification of pharmacophore sites for antitumor, antifungal, and antibacterial activities, as well as the evaluation of cytoprotective properties in antiulcer applications (Starrett et al., 1989). Furthermore, some compounds have demonstrated significant antiproliferative activities against various cancer cell lines, highlighting their potential as anti-cancer agents (Lukasik et al., 2012).

Antioxidant Activities

Studies also reveal that derivatives structurally related to this compound possess significant antioxidant activities, suggesting their utility in combating oxidative stress-related diseases. The presence of electron-donating substituents has been found to enhance radical scavenging activity, indicating the importance of structural modification in designing potent antioxidants (Kotaiah et al., 2012).